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Compound of Interest

Compound Name: 2,3,6-Trichloroquinoxaline

Cat. No.: B1330414

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3,6-
Trichloroquinoxaline (CAS No. 2958-87-4). The information presented herein is intended to
support researchers, scientists, and drug development professionals in the safe handling,
storage, and disposal of this compound. This document collates available safety data, outlines
standardized experimental protocols for toxicological assessment, and provides a clear
workflow for managing accidental spills.

Core Chemical and Physical Properties

A foundational aspect of laboratory safety is a thorough understanding of a compound's
physical and chemical characteristics. The following table summarizes the key properties of
2,3,6-Trichloroquinoxaline.
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Property Value Source

CAS Number 2958-87-4 U.S. EPA[1]
Molecular Formula CsHsClIsN2 U.S. EPA[1]
Molecular Weight 233.48 g/mol U.S. EPA[1]
Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Flash Point Not applicable Cole-Parmer[2]

Autoignition Temperature

Not applicable

Cole-Parmer[2]

Solubility

Data not available

Toxicological Data and Hazard Classification

While specific quantitative toxicological data such as LD50 or LC50 values for 2,3,6-

Trichloroquinoxaline are not readily available in the public domain, the available Material

Safety Data Sheets (MSDS) provide hazard classifications based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). These classifications are

summarized in the table below.

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

No data available

Harmful if swallowed

(presumed)

Skin Corrosion/Irritation

No data available

Causes skin irritation

(presumed)

Serious Eye Damage/Irritation

No data available

Causes serious eye irritation

(presumed)

Specific Target Organ Toxicity
(Single Exposure)

No data available

May cause respiratory irritation

(presumed)
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Note: Hazard statements are presumed based on the general profile of halogenated
quinoxalines and related compounds, as specific studies on 2,3,6-trichloroquinoxaline are not
cited in the available safety data sheets.

Experimental Protocols for Toxicological
Assessment

To determine the quantitative toxicological parameters for a compound like 2,3,6-
Trichloroquinoxaline, standardized experimental protocols are employed. The following are
summaries of the relevant Organisation for Economic Co-operation and Development (OECD)
guidelines for the assessment of acute toxicity and irritation.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is designed to classify a substance into a toxicity category based on a stepwise
procedure with a minimal number of animals.[1][3]

Methodology:

e Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used.[3] Animals are acclimatized to laboratory conditions for at least five days
prior to the test.[3]

o Dose Administration: The test substance is administered orally in a single dose via gavage.
The volume administered should generally not exceed 1 mL/100g of body weight for
agueous solutions.[3]

o Stepwise Dosing: The test is conducted in a stepwise manner, typically starting with a dose
of 2000 mg/kg. If mortality is observed, the test is repeated at a lower dose level (e.g., 300
mg/kg). If no mortality occurs at the initial dose, a limit test with three additional animals at
the same dose is performed.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for at least 14 days.[1] Key observations include changes in skin, fur, eyes,
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mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and
somatomotor activity.

o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This guideline provides a procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[4][5][6][7]

Methodology:

Animal Selection: The albino rabbit is the preferred species for this test.[7]

o Test Substance Application: A small area of the animal's skin (approximately 6 cm?) is
shaved. The test substance is applied to this area under a gauze patch, which is held in
place with a semi-occlusive dressing for a 4-hour exposure period.[7]

o Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch
removal.[8]

e Scoring: The severity of the skin reactions is scored using a standardized grading system.
The reversibility of the observed effects is also assessed over a period of 14 days.[8]

Acute Eye Irritation/Corrosion - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or corrosion.[9][10][11]
[12][13]

Methodology:
¢ Animal Selection: The albino rabbit is the recommended test species.[11]

o Test Substance Instillation: A single dose of the test substance is instilled into the
conjunctival sac of one eye of the animal.[10] The other eye remains untreated and serves
as a control.[10]
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e Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[11] The
degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.
[10]

o Reversibility Assessment: The duration of the observation period should be sufficient to fully
evaluate the reversibility of the observed effects, typically up to 21 days.[13]

Accidental Release Measures: Spill Cleanup
Workflow

In the event of a spill of 2,3,6-Trichloroquinoxaline, a prompt and systematic response is
crucial to mitigate potential hazards. The following workflow outlines the recommended
procedure.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/product/b1330414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Immediate Actions

Alert Personnel & Evacuate Area

Assess Spill Severity

Don Appropriate PPE

Spill Co;,'tainment

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Absorbent

Cleanup & D(;;:ontamination

Collect Absorbed Material

\ 4
Decontaminate Spill Area
\ 4
(Wash Area with Soap & WateD

Waste %yisposal

Package Waste in Labeled Container

Dispose as Hazardous Waste

leanup
A4

Restock Spill Kit

Report Incident

Click to download full resolution via product page

Workflow for handling a spill of 2,3,6-Trichloroquinoxaline.
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Detailed Spill Cleanup Procedure:

e Immediate Actions:
o Alert all personnel in the immediate vicinity and evacuate the area if necessary.

o Assess the extent of the spill to determine if it can be managed by laboratory personnel or
requires an emergency response team.

o Don appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a lab coat. For
large spills or in poorly ventilated areas, respiratory protection may be necessary.

e Spill Containment:
o Ensure the area is well-ventilated.
o Remove any potential sources of ignition.

o Contain the spill by surrounding it with an inert absorbent material such as vermiculite,
sand, or a commercial chemical absorbent.

o Cleanup and Decontamination:

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, sealable container for hazardous waste.

o Decontaminate the spill area with a suitable solvent, followed by a thorough wash with
soap and water.

» Waste Disposal:

o Seal and label the hazardous waste container with the chemical name and hazard
information.

o Dispose of the waste in accordance with institutional, local, and national regulations for
hazardous chemical waste.
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e Post-Cleanup:
o Restock the spill kit with the necessary supplies.

o Report the incident to the appropriate safety officer or department as per institutional
policy.

Conclusion

While specific toxicological data for 2,3,6-Trichloroquinoxaline is limited, the available
information suggests that it should be handled with the care afforded to other halogenated
aromatic compounds. Adherence to standard laboratory safety practices, including the use of
appropriate personal protective equipment and engineering controls, is essential. The
experimental protocols and spill management workflow provided in this guide offer a framework
for the safe handling and use of this compound in a research and development setting. It is
imperative for researchers to consult their institution's specific safety guidelines and to perform
a thorough risk assessment before initiating any work with 2,3,6-Trichloroquinoxaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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